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Compound of Interest

Compound Name: Cupric chloride hydrate

Cat. No.: B088998

An In-depth Technical Guide on Cupric Chloride
Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental chemical and physical
properties of cupric chloride dihydrate, a compound with significant applications in various
scientific fields, including as a catalyst in organic synthesis and in medical research.

Chemical Formula and Molecular Weight

Cupric chloride dihydrate, also known as copper(ll) chloride dihydrate, is an inorganic
compound. Its chemical structure consists of one copper(ll) ion (Cu?*), two chloride ions (CI~),
and two molecules of water of hydration. This composition is represented by the chemical
formula CuClz-2H20.[1][2][3] The elements that constitute the compound are copper, chlorine,
hydrogen, and oxygen, which can also be expressed in the molecular formula Cl2CuH402.[4][5]

[6]

The molecular weight of cupric chloride dihydrate is 170.48 g/mol .[1][2][3][4][7] This value is
crucial for stoichiometric calculations in chemical reactions and for the preparation of solutions
with specific molar concentrations.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b088998?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Copper(II)_chloride
https://www.wintersunchemical.com/products/copper-chloride-dihydrate-110-23
https://prochemonline.com/product/copper-ii-chloride-dihydrate-1544/
https://pubchem.ncbi.nlm.nih.gov/compound/61482
https://www.chembk.com/en/chem/Copper%20Chloride%20Dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/26342
https://en.wikipedia.org/wiki/Copper(II)_chloride
https://www.wintersunchemical.com/products/copper-chloride-dihydrate-110-23
https://prochemonline.com/product/copper-ii-chloride-dihydrate-1544/
https://pubchem.ncbi.nlm.nih.gov/compound/61482
https://www.merckmillipore.com/DE/en/product/CopperII-chloride-dihydrate,MDA_CHEM-102733
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The key quantitative properties of cupric chloride dihydrate are summarized in the table below
for easy reference and comparison.

Property Value References
Chemical Formula CuCl2:2H20 [1112][3]
Molecular Formula Cl2CuH402 [4115][6]
Molecular Weight 170.48 g/mol [L121[31[41[ 7]
Density 2.51 g/cm?3 [11[3]

Melting Point 100 °C (decomposes) [1][5][8]
Solubility in Water (25 °C) 75.7 g/100 mL [1]

Experimental Protocols

Detailed experimental protocols involving cupric chloride dihydrate are extensive and
application-dependent. For instance, in organic synthesis, it is often used as a catalyst. A
general procedure for its use in the oxidation of alcohols might involve dissolving the cupric
chloride dihydrate in a suitable solvent, such as acetonitrile, followed by the addition of the
alcohol substrate and a co-catalyst under specific temperature and atmospheric conditions. For
drug development applications, protocols for assessing its biological activity, such as enzyme
inhibition assays, would involve preparing stock solutions of the compound and testing its effect
on the target enzyme at various concentrations.

Logical Relationship Diagram

The following diagram illustrates the relationship between the constituent parts of cupric
chloride dihydrate.
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Composition of Cupric Chloride Dihydrate

Cupric Chloride Dihydrate
(CuCl2-2H20)

contains \contains

Cupric Chloride (anhydrous)
(CuClz)

Copper (Cu) Chlorine (Cl2) Hydrogen (H) Oxygen (O)

Click to download full resolution via product page

Composition of Cupric Chloride Dihydrate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b088998#molecular-weight-and-formula-of-cupric-
chloride-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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